Cas no 2361778-36-9 (tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate
• CAS No: 2361778-36-9
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 6415871
• PubChem ID: 145889724
• Update Time: 2025-10-29

tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate
• 2361778-36-9
• Tert-butyl 3-[[4-[(prop-2-enoylamino)methyl]benzoyl]amino]pyrrolidine-1-carboxylate
• Z1173290402
• tert-butyl 3-{4-[(prop-2-enamido)methyl]benzamido}pyrrolidine-1-carboxylate
• EN300-26589298

• Inchi： 1S/C20H27N3O4/c1-5-17(24)21-12-14-6-8-15(9-7-14)18(25)22-16-10-11-23(13-16)19(26)27-20(2,3)4/h5-9,16H,1,10-13H2,2-4H3,(H,21,24)(H,22,25)
• InChI Key： JGFXUAMWQSEMFJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O)=O

Computed Properties

• Exact Mass: 373.20015635g/mol
• Monoisotopic Mass: 373.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9)

The compound tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9) is a specialized pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carboxylate group and a prop-2-enamido moiety, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its role in synthesizing peptide mimetics and small molecule inhibitors, which are critical in targeting diseases like cancer and autoimmune disorders.

In recent years, the demand for high-purity intermediates like tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's CAS No. 2361778-36-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its applications extend to proteomics and bioconjugation, where it serves as a building block for fluorescent probes and targeted drug delivery systems. These attributes align with current trends in AI-driven drug design and computational chemistry, where researchers seek optimized scaffolds for novel therapeutics.

The synthesis of tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate involves multi-step organic reactions, including amide coupling and Boc protection. Its prop-2-enamido functionality allows for further modifications via click chemistry, a technique widely adopted in biomaterials and nanomedicine. This versatility has made it a subject of interest in green chemistry initiatives, where reducing synthetic waste and improving atom economy are prioritized. The compound's stability under physiological conditions also makes it suitable for in vivo studies, a key consideration for preclinical research.

From an analytical perspective, CAS No. 2361778-36-9 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound meets stringent quality standards for pharmaceutical-grade intermediates. The rise of automated synthesis platforms has further streamlined its production, catering to the needs of high-throughput screening (HTS) campaigns. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate are gaining traction for their modular design and compatibility with structure-activity relationship (SAR) studies.

In conclusion, tert-butyl 3-{4-(prop-2-enamido)methylbenzamido}pyrrolidine-1-carboxylate (CAS No. 2361778-36-9) represents a cutting-edge tool in modern drug development. Its applications span bioconjugation, proteomics, and targeted therapy, aligning with global efforts to address unmet medical needs. As research continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.